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Compound of Interest

Compound Name:
AL(III) Phthalocyanine chloride

tetrasulfonic acid

CAS No.: 100180-30-1

Cat. No.: B3318531

Get Quote

Executive Summary
Aluminum(III) Phthalocyanine Chloride Tetrasulfonic Acid (AlPcS4) represents a gold standard

in "second-generation" photosensitizers (PS) for Photodynamic Therapy (PDT). Unlike its

hydrophobic predecessors, the tetrasulfonated macrocycle confers high water solubility,

enabling systemic administration without complex liposomal formulations.

However, the efficacy of AlPcS4 is strictly governed by its aggregation state. In aqueous media,

the planar macrocycles tend to stack (dimerize), quenching both fluorescence and singlet

oxygen generation. This guide provides a rigorous spectroscopic framework to characterize

AlPcS4, ensuring that researchers are measuring the active monomeric drug rather than its

inactive aggregates.
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Before spectroscopic analysis, the analyte's integrity must be verified. AlPcS4 is an amphiphilic

macrocycle where the aluminum metal center is axially ligated (typically by chloride in

synthesis, often exchanging with hydroxide in aqueous buffers).

Parameter Specification

Compound Name
Aluminum(III) Phthalocyanine Chloride

Tetrasulfonic Acid

Abbreviation AlPcS4 / AlPcS4Cl

Molecular Formula

Molecular Weight ~895.21 g/mol

Solubility High in Water, PBS, Methanol, DMSO

Appearance Dark blue/cyan solid

UV-Vis Absorption Spectroscopy
The absorption profile of AlPcS4 is dominated by the

transitions characteristic of the 18-

electron aromatic system.

Spectral Features
Q-Band (670–680 nm): The therapeutic window. This intense band corresponds to the

transition. In a monomeric state, this peak is sharp and intense.

Soret (B) Band (~350 nm): A less intense, broader peak in the UV/blue region (

), often used for concentration verification if the Q-band is saturated.

Aggregation Marker (~644 nm): A blue-shifted shoulder or distinct peak appearing here

indicates dimerization (

-aggregates). Critical: If this peak is prominent relative to the 675 nm peak, your drug is
aggregated and photodynamically inactive.
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Quantitative Data[1][4][5][6][7][8][9]
Solvent / Medium (Q-Band) (Extinction Coeff.) Spectral Note

PBS / Water 674 - 675 nm
Prone to aggregation

at high conc.

Ethanol 678 nm
Sharp, monomeric

peak.

DMSO 676 nm High
Excellent

monomerization.

PBS + 1% Tween 80 675 nm Stabilized
Recommended for

bio-assays.

Expert Insight: Never rely solely on

. Calculate the Peak-to-Shoulder ratio (

). A ratio > 2.5 typically indicates a monomeric solution suitable for PDT studies.

Fluorescence Spectroscopy
AlPcS4 is a fluorogenic reporter of its own localization. However, its quantum yield (

) is highly sensitive to the microenvironment.

Emission Characteristics[3][10][11][12]
Excitation Wavelength: 610 nm or 670 nm (Q-band excitation).

Emission Maximum: 680–685 nm.

Stokes Shift: Small (~5–10 nm), typical of rigid macrocycles.
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Photophysical Parameters[5][6][9][10][13]
Parameter Value Condition

Emission Max (

)
685 nm Monomeric state

Fluorescence Quantum Yield (

)
0.51

In EtOH or surfactant-

stabilized buffer

Singlet Oxygen Yield (

)
0.43 – 0.50

In

or PBS (Type II Mechanism)

Fluorescence Lifetime (

)
~5 – 6 ns Monomer

Mechanism Note: The high

confirms that nearly 50% of excited states undergo Intersystem Crossing (ISC) to

the Triplet State (

), generating reactive singlet oxygen (

).

Experimental Protocols
Protocol A: Preparation of Monomeric Stock Solution
Objective: To create a stable stock free of H-aggregates.

Weighing: Weigh 1–2 mg of AlPcS4 powder.
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Solvent Choice: Dissolve initially in DMSO or 0.1 M NaOH (small volume) to break initial

stacking forces.

Dilution: Dilute to final volume with PBS.

Verification: Measure UV-Vis. If

shoulder is visible, add 0.5% Tween-80 or Cremophor EL.

Why? These non-ionic surfactants encase the macrocycle, preventing

stacking.

Protocol B: Relative Quantum Yield Determination
Objective: Determine

using a reference standard.[1][2][3]

Reference: Use Zinc Phthalocyanine (ZnPc) in Pyridine (

) or Methylene Blue in Ethanol (

, though low) as a reference.

Absorbance Matching: Prepare solutions of AlPcS4 (Sample) and Reference such that their

Absorbance at excitation

is identical and below 0.1 OD (to avoid inner filter effects).

Acquisition: Record emission spectra (620–800 nm) using

.

Calculation:

: Integrated emission area.

: Refractive index of solvent.[4][1][3]
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Photodynamic Action Pathway
The therapeutic utility of AlPcS4 relies on the Type II photochemical mechanism. The diagram

below illustrates the energy transfer pathway.
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Figure 1: Jablonski diagram illustrating the Type II Photodynamic Therapy mechanism of

AlPcS4.

Spectroscopic Workflow
This workflow ensures data integrity by filtering out aggregated samples before expensive

biological assays.
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Figure 2: Quality Control Workflow for AlPcS4 Spectroscopic Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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